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Compound of Interest

Compound Name: Apritone

Cat. No.: B1237439 Get Quote

For laboratory professionals engaged in drug development and scientific research, ensuring a

safe environment is paramount. This guide provides essential safety and logistical information

for the handling of Apritone, a common fragrance ingredient also used in various chemical

syntheses. Adherence to these procedures will minimize risk and ensure compliant disposal.

Immediate Safety and Hazard Information
Apritone is classified as a skin irritant and is very toxic to aquatic life.[1] It is a combustible

liquid and should be handled with appropriate care.

Primary Hazards:

Skin Irritation: Causes skin irritation upon direct contact.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for handling Apritone.
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PPE Category Item Specifications

Hand Protection Chemical Resistant Gloves

Material: Butyl rubber or

Viton® for full contact. Nitrile

gloves may be suitable for

splash protection but should

be replaced immediately upon

contamination. Thickness: >0.7

mm for Butyl rubber.

Breakthrough Time: >480

minutes for Butyl rubber for full

contact; >120 minutes for

Viton® for splash contact.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles

should be worn.[2] A face

shield is recommended when

there is a significant risk of

splashing.[2][3]

Body Protection Laboratory Coat
A standard long-sleeved lab

coat is required.[3]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosols are generated or

ventilation is poor, a respirator

may be necessary.

Operational Plan for Handling Apritone
A systematic approach to handling Apritone from receipt to disposal is crucial for safety and

efficiency.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.

Keep the container tightly closed.
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Segregation: Store away from incompatible materials such as strong oxidizing agents.

Handling and Use
Ventilation: Always handle Apritone in a well-ventilated area, preferably within a chemical

fume hood.[4]

PPE: Don the appropriate PPE as detailed in the table above before handling.

Dispensing: When transferring or dispensing, avoid splashing and the generation of

aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[2][5] Do not eat, drink, or smoke in the handling area.[5]
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Caption: Workflow for Safe Handling of Apritone.
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Emergency Procedures
Spill Response

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is large, work upwind.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the spill.[1]

Collect: Carefully scoop up the absorbent material and place it into a labeled, sealed

container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

First Aid
Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes.[3][6] Seek medical attention if irritation

persists.[1][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Caption: Emergency Spill Response Workflow.
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Disposal Plan
Proper disposal of Apritone and its contaminated waste is crucial to prevent environmental

harm.

Waste Collection
Segregation: Collect all Apritone waste, including contaminated absorbents and PPE, in a

dedicated and clearly labeled hazardous waste container.

Container: Use a chemically resistant container with a secure lid. Do not mix with other

waste streams unless compatible.

Labeling: The container must be labeled as "Hazardous Waste" and include the name

"Apritone" and the associated hazards (Skin Irritant, Flammable).

Disposal Procedure
Consult Regulations: Adhere to all local, state, and federal regulations for hazardous waste

disposal.

Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol or

acetone). The rinsate should be collected and disposed of as hazardous waste. Once

cleaned, the container can be disposed of as regular waste, with the label defaced.[7]

By implementing these comprehensive safety and handling procedures, researchers and

scientists can confidently work with Apritone while minimizing risks to themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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